Cas no 15404-00-9 (Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine (1:1))

Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine (1:1) structure
15404-00-9 structure
Product Name:Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine (1:1)
CAS No:15404-00-9
MF:C13H23NO3S
MW:273.391622781754
CID:200135
PubChem ID:161127
Update Time:2025-04-19

Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine (1:1)
    • N,N-diethylethanamine,4-methylbenzenesulfonic acid
    • triethylammonium p-toluenesulphonate
    • 4-Methylbenzenesulfonic acid, triethylamine salt
    • N,N-diethylethanamine 4-methylbenzenesulfonate (1:1)
    • N,N-Diethylethanamine, 4-methylbenzenesulfonate
    • Einecs 239-421-1
    • Triethylammonium p-toluenesulfonate
    • p-toluenesulfonic acid triethylamine salt
    • MMVUZMIOJNPDME-UHFFFAOYSA-N
    • triethylamine p-toluenesulphonate
    • DTXSID7065883
    • triethyl ammonium tosylate
    • N,N-diethylethanamine;4-methylbenzenesulfonic acid
    • Benzenesulfonic acid, 4-methyl-, compd. with N,N-diethylethanamine
    • 15404-00-9
    • Inchi: 1S/C7H8O3S.C6H15N/c1-6-2-4-7(5-3-6)11(8,9)10;1-4-7(5-2)6-3/h2-5H,1H3,(H,8,9,10);4-6H2,1-3H3
    • InChI Key: MMVUZMIOJNPDME-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.N(CC)(CC)CC

Computed Properties

  • Exact Mass: 273.13999
  • Monoisotopic Mass: 273.14
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 399.4°Cat760mmHg
  • Flash Point: 195.4°C
  • PSA: 57.61

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